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Compound of Interest

Compound Name: NR-7h

Cat. No.: B15614282

For Researchers, Scientists, and Drug Development Professionals

Abstract

NR-7h is a potent and selective degrader of p38 mitogen-activated protein kinase a (p38a) and
p38[. As a heterobifunctional Proteolysis Targeting Chimera (PROTAC), NR-7h utilizes the
endogenous ubiquitin-proteasome system to induce the degradation of its target proteins. This
technical guide provides a comprehensive overview of NR-7h, including its chemical properties,
mechanism of action, key experimental data, and detailed protocols for its application in
research settings.

Chemical Identity
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Identifier Value

CAS Number 2550399-06-7

2-(2,6-dioxopiperidin-3-yl)-4-((4-(4-(5-((5-((1-(4-
((2,4-difluorobenzyl)oxy)-3-bromo-5-methyl-6-
oxobenzyl)-2,5-

IUPAC Name )
dimethylphenyl)carbamoyl)pentyl)carbamoyl)pe
ntyl)-1H-1,2,3-triazol-1-
yl)pentyl)carbamoyl)isoindoline-1,3-dione

Molecular Formula C48H50BrF2N908

Molecular Weight 998.87 g/mol
FC1=CC(F)=C(COC2=C(Br)C(N(C3=C(C)C=CC
(C(NCCCCC4=CN(CCCC(NCCCCNCh5=CC=C

SMILES

C(C(N6C7C(NC(CC7)=0)=0)=0)=C5C6=0)=0)
N=N4)=0)=C3)C(C)=C2)=0)C=C1

Mechanism of Action

NR-7h functions as a PROTAC, a molecule designed to bring a target protein and an E3
ubiquitin ligase into close proximity, thereby inducing the ubiquitination and subsequent
degradation of the target protein by the proteasome.

Specifically, NR-7h is composed of three key components:

e Aligand that binds to the p38a and p38[ kinases.

e Aligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase.
o Alinker that connects these two ligands.

By simultaneously binding to p38a/f and CRBN, NR-7h facilitates the formation of a ternary
complex. This proximity allows for the transfer of ubiquitin from the E3 ligase complex to lysine
residues on the surface of p38a/[3. The resulting polyubiquitinated p38a/f3 is then recognized
and degraded by the 26S proteasome.
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NR-7h Action
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Cell Treatment with NR-7h

Cell Lysis
(RIPA buffer + protease inhibitors)

Stress Stimuli (Protein Quantification)
BCA assa
(UV, Cytokines, LPS) ( y)

Activates SDS-PAGE

MAP3K
(e.g., TAK1, ASK1)

Phosphorylates

(Transfer to PVDF membrane)

MKK3/6 NR-7h Blocking
(5% non-fat milk or BSAin TBST)

I
|
Phos horylatesjI Induces Degradation i
( Primary Antibody Incubation
(

-
anti-p38a/[3, anti-loading control
— p38a/B i g )

Phosphorylates Secondary Antibody Incubation
(HRP-conjugated)
Downstream Substrates i
(e.g., MK2, ATF2)

(Chemiluminescent Detection)

Cellular Response
(Inflammation, Apoptosis)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15614282?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to NR-7h: A Selective
p38a/B Degrader]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614282#nr-7h-cas-number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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